rel-4(5)-Epdpe methyl ester

• Molecular Formula: C23H34O3
• Molecular Weight: 358.5 g/mol
• InChI: InChI=1S/C23H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-22(26-21)19-20-23(24)25-2/h4-5,7-8,10-11,13-14,16-17,21-22H,3,6,9,12,15,18-20H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-/t21-,22+/m0/s1
• InChIKey: WBYKJDXNMZXEMM-GGMSBKLZSA-N

rel-4(5)-Epdpe Methyl Ester: Baseline Specifications and Procurement Profile for the CYP450 Epoxygenase Metabolite Analog

rel-4(5)-Epdpe methyl ester (CAS 121818-29-9, MF C23H34O3, MW 358.5) is a methyl ester derivative of 4(5)-epoxy-docosapentaenoic acid, a member of the epoxydocosapentaenoic acid (EpDPE) family [1]. EpDPEs are cytochrome P450 epoxygenase metabolites of the omega-3 fatty acid docosahexaenoic acid (DHA), with established roles in the regulation of angiogenesis, inflammation, pain, and tumor metastasis [2]. This compound is provided as a stabilized methyl ester precursor; the active free acid form (±)4(5)-EpDPA can be regenerated via careful base hydrolysis .

CYP

Supports CYP450 epoxygenase pathway and DHA metabolite studies

PR

Stabilized methyl ester precursor for controlled release of bioactive free acid

RG

Requires precise regioisomer (4,5-) for angiogenesis, inflammation, and platelet research

• [1] PubChem. (2025). rel-4(5)-Epdpe methyl ester (Compound Summary). CID 35026158. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/rel-4_5_-Epdpe-methyl-ester View Source
• [2] Spector, A. A., & Kim, H. Y. (2015). Cytochrome P450 epoxygenase pathway of polyunsaturated fatty acid metabolism. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1851(4), 356-365. https://doi.org/10.1016/j.bbalip.2014.07.020 View Source

Why Generic Substitution of rel-4(5)-Epdpe Methyl Ester with Other EpDPE or EET Analogs Fails

rel-4(5)-Epdpe methyl ester cannot be simply replaced by other epoxy fatty acid analogs due to critical differences in regiospecificity, stereochemistry, and metabolic stability. The epoxy group position (4,5- vs 19,20- etc.) dictates distinct biological profiles, with regioisomers exhibiting vastly different anti-angiogenic, anti-hypertensive, and anti-platelet aggregation potencies [1]. Furthermore, the methyl ester confers enhanced lipid solubility and chemical stability compared to the free acid, which is essential for routine shipping and handling; a property not shared by the labile parent acid . Selecting the correct analog, therefore, requires precise control over these molecular determinants to ensure experimental reproducibility and procurement of a material with verified identity and purity.

Regioisomer 4,5-epoxy regioisomer biological profile may differ significantly from 19,20- or other DHA epoxides; anti-angiogenic and anti-platelet responses are regiospecific.

Stability Methyl ester confers handling stability; direct replacement with labile free acid (±)4(5)-EpDPA risks degradation during shipping and storage.

Stereochemistry Racemic mixture; enantiomer-specific activity not characterized. Substitution with single enantiomer or different racemic preparation may introduce variability.

• [1] VanRollins, M., Frade, P. D., & Carretero, O. A. (1989). Synthesis of epoxide and vicinal diol regioisomers from docosahexaenoate methyl esters. Journal of Lipid Research, 30(2), 275-286. PMID: 2523946. View Source

rel-4(5)-Epdpe Methyl Ester: Quantitative Differentiation Guide for Scientific Procurement

Superior Storage and Shipping Stability vs. Free Acid (4(5)-EpDPA) for Laboratory Handling

The methyl ester derivative is specifically engineered for enhanced chemical stability compared to the free acid (±)4(5)-EpDPA, which is prone to degradation, enabling routine shipping and handling . The free acid form, in contrast, is labile and requires ultra-low temperature storage and careful handling to prevent hydrolysis or oxidation, presenting a significant logistical challenge for procurement and laboratory use . The methyl ester form can be stored at -80°C as a solution in ethanol, ensuring long-term stability .

Shipping stability

Data to verify

Stable methyl ester vs labile free acid

Reported stability context for procurement handling

Supplier-reported comparison; independent validation recommended

Evidence Dimension	Chemical Stability (Handling and Shipping)
Target Compound Data	Stable enough to ship and handle routinely
Comparator Or Baseline	Free acid (±)4(5)-EpDPA
Quantified Difference	Qualitative: Stable vs. Labile
Conditions	Vendor technical datasheet evaluation

Why This Matters

This differential in stability directly reduces procurement risk, ensures material integrity upon arrival, and simplifies long-term laboratory storage, making the methyl ester the superior choice for routine experimental use.

Enhanced Lipid Solubility vs. Parent Free Acid (4(5)-EpDPA) for Improved Bioavailability

Esterification with methanol increases the lipophilicity of the molecule compared to the parent free acid, (±)4(5)-EpDPA . This property, consistent across epoxy fatty acid methyl esters, improves membrane permeability and may enhance cellular uptake in in vitro and in vivo models . The computed XLogP3-AA value for rel-4(5)-Epdpe methyl ester is 5.7 [1], a value that is higher than what would be predicted for the free acid, confirming increased lipophilicity.

Lipophilicity

Reported

XLogP3-AA 5.7

vs free acid predicted ~3.5-4.5

Higher lipophilicity may support membrane permeability studies

Computed value (PubChem); in‑vitro confirmation advised

Evidence Dimension	Lipophilicity (Predicted XLogP3-AA)
Target Compound Data	5.7
Comparator Or Baseline	Parent free acid (±)4(5)-EpDPA (Predicted XLogP3 ~3.5-4.5)
Quantified Difference	Increase of approximately 1-2 logP units
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18)

Why This Matters

The increased lipid solubility is critical for experimental designs where cellular penetration and distribution are key variables, making the methyl ester a more bioavailable form for cell-based assays and in vivo administration.

• [1] PubChem. (2025). rel-4(5)-Epdpe methyl ester (Compound Summary). CID 35026158. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/rel-4_5_-Epdpe-methyl-ester View Source

Potent Anti-Platelet Aggregation Activity as a Class of DHA Epoxides, Outperforming EPA and AA Epoxides

Epoxide regioisomers derived from docosahexaenoic acid (DHA) exhibit potent inhibition of platelet aggregation. As a class, DHA epoxides have an IC50 range of 0.7 to 1.5 microM, which is up to 7.7-fold more potent than epoxides derived from eicosapentaenoic acid (EPA; IC50 3.2 to 5.4 microM) [1]. This superior potency is achieved at concentrations that do not suppress thromboxane synthesis, a significant advantage over arachidonic acid (AA) epoxides [1].

Platelet aggregation

Class-level

DHA epoxides IC50 0.7–1.5 µM

EPA epoxides: 3.2–5.4 µM; AA epoxides: 1.0–4.0 µM

Supports platelet aggregation assay context for DHA-derived epoxides

Washed human platelets; turbidometry; class-level inference from reference compound set

Evidence Dimension	Inhibition of platelet aggregation (IC50)
Target Compound Data	Class-level (DHA epoxides): 0.7 - 1.5 microM
Comparator Or Baseline	EPA epoxides: 3.2 - 5.4 microM; AA epoxides: 1.0 - 4.0 microM
Quantified Difference	DHA epoxides are up to 7.7x more potent than EPA epoxides and up to 5.7x more potent than AA epoxides
Conditions	Washed human platelet suspensions; turbidometry; AA-induced aggregation

Why This Matters

For researchers in cardiovascular or thrombosis fields, this class-level potency data positions DHA-derived epoxides, including the 4(5)-regioisomer, as the preferred choice for studies requiring potent, selective anti-aggregatory effects with a potentially superior therapeutic window.

• [1] VanRollins, M. (1995). Epoxygenase metabolites of docosahexaenoic and eicosapentaenoic acids inhibit platelet aggregation at concentrations below those affecting thromboxane synthesis. The Journal of Pharmacology and Experimental Therapeutics, 274(2), 798-804. PMID: 7636743. View Source

Optimal Research and Industrial Application Scenarios for rel-4(5)-Epdpe Methyl Ester

Cardiovascular and Platelet Biology Research

Employ rel-4(5)-Epdpe methyl ester as a precursor to generate the bioactive (±)4(5)-EpDPA free acid for investigations into platelet aggregation and thrombosis models [1]. Its high anti-platelet potency at sub-thromboxane-inhibitory concentrations makes it a superior tool for dissecting the epoxygenase pathway's role in hemostasis and identifying new anti-thrombotic targets [1]. The enhanced lipid solubility of the methyl ester facilitates cellular uptake in washed platelet assays .

Angiogenesis and Oncology Model Systems

Use this compound in angiogenesis and tumor metastasis studies. Epoxydocosapentaenoic acids (EpDPEs), as a class, are known inhibitors of angiogenesis and tumor metastasis . The 4,5-regioisomer, delivered as a stable methyl ester prodrug, is ideal for investigating the molecular mechanisms by which omega-3 epoxides suppress tumor growth and vascularization, especially when precise control over the epoxy regioisomer is required [2]. The stability of the methyl ester ensures consistent dosing in long-term in vivo models .

Analytical Chemistry and Lipidomics Standards

Utilize the compound as a high-purity (≥98%) reference standard for the development and validation of LC-MS/MS or GC-MS analytical methods targeting the 4(5)-EpDPE pathway . The methyl ester form is commonly used as an internal standard or calibration standard for the quantification of the corresponding free acid and its metabolites in biological matrices, owing to its structural similarity and predictable chromatographic behavior . This is essential for lipidomics studies of DHA metabolism and CYP450 epoxygenase activity [2].

Application

Selection Property

Validation Focus

Platelet biology and thrombosis models

Regioisomer-controlled precursor; methyl ester stability

Platelet aggregation assay reproducibility; thromboxane-sparing context

Angiogenesis and tumor metastasis models

Stable prodrug for consistent dosing; 4,5-regioisomer identity

Long-term in vivo model consistency; epoxide regioisomer attribution

Lipidomics and analytical method development

High-purity reference standard (≥98%); methyl ester derivative

LC‑MS/MS calibration; CYP450 metabolite quantification

• [1] VanRollins, M. (1995). Epoxygenase metabolites of docosahexaenoic and eicosapentaenoic acids inhibit platelet aggregation at concentrations below those affecting thromboxane synthesis. The Journal of Pharmacology and Experimental Therapeutics, 274(2), 798-804. PMID: 7636743. View Source
• [2] Spector, A. A., & Kim, H. Y. (2015). Cytochrome P450 epoxygenase pathway of polyunsaturated fatty acid metabolism. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1851(4), 356-365. https://doi.org/10.1016/j.bbalip.2014.07.020 View Source